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A well-structured paper is crucial for conveying the research contribution effectively. The logical

flow should guide the reader from the problem statement to the proposed solution and its

validation.[1] A paper should be centered around a single, focused idea or question.[2][3]

1.1. Title and Abstract:

Title: Should be concise and convey the paper's core message.[1]

Abstract: A brief, self-contained summary of the problem, the proposed method, key results,

and the main contribution.[4]

1.2. Introduction:

Clearly state the problem you are addressing and convince the audience of its importance.[1]

Briefly summarize existing solutions and highlight their limitations or the "knowledge gap"

your work aims to fill.[1][5]

Clearly state your contributions. Explain your proposed solution and why it is an

improvement over the state-of-the-art.[1]

1.3. Related Work:

Provide a comprehensive survey of the literature relevant to your problem.[2]
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Categorize previous research and explain how your work differs from or builds upon it.[2]

This section demonstrates your understanding of the field's context.

1.4. Methodology:

Describe your proposed technique, theoretical framework, or research idea in detail.[2] This

section is the core of your paper.

Use clear, human-readable notation for all equations and augment mathematical

formulations with intuitive explanations.[2][3]

The description must be detailed enough for another researcher to reproduce your work.[6]

1.5. Experiments and Results:

This section must provide strong experimental evidence to back up all claims made in the

paper.[1]

Start with a solid baseline and apply your idea to it.[2]

Include ablation studies to justify the different components and design choices of your

proposed method.[2][4]

Present results on standard, benchmark datasets to allow for fair comparison with other

methods.[4]

1.6. Discussion:

Interpret the results presented in the previous section. Do not simply repeat them.[7]

Discuss the limitations of your work. Acknowledging shortcomings is better than having

reviewers point them out.[1][4]

1.7. Conclusion:

Summarize the key contributions and findings of your paper.
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Avoid introducing a "Future Work" section that lists unfinished tasks, as this can weaken the

paper's conclusion.[1] Instead, emphasize what has been accomplished.

Application Note 1: BMVC Submission and
Formatting
Adherence to submission guidelines is mandatory. Failure to comply with formatting rules, page

limits, or anonymization policies can lead to rejection without review.[8]

Data Presentation: Submission Checklist

The following table summarizes the key requirements for a BMVC paper submission, based on

recent conference guidelines. Authors should always consult the official website for the specific

year's instructions.
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Requirement Specification Source(s)

Review Process

Double-blind review is

standard. Authors and

reviewers remain anonymous.

[8][9][10]

Anonymity

Submissions must be

anonymized. Do not include

author names, affiliations, or

acknowledgements. Avoid links

to websites that could identify

authors.

[8][10][11][12]

Page Limit (Review)

9 pages, excluding references.

Appendices must be submitted

as supplementary material.

[8][11][12][13]

Page Limit (Final)

10 pages, not counting

acknowledgements and

bibliography.

[12][14]

Formatting

Use the official PDFLaTeX

template. Papers not using the

template or altering margins

will be rejected.

[8][11][14][15]

Dual Submissions

Submissions must not be

previously published or under

review elsewhere with more

than 20% overlap. ArXiv

preprints are not considered

prior publications.

[8][9][12]

Supplementary Material

Can include videos, proofs,

additional figures, or more

detailed analysis. It may not

include results on new

datasets or from an improved

method. Reviewers are not

obligated to view it.

[8][11]
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Submission Platform

Typically managed through

OpenReview. Authors must

have up-to-date profiles.

[8][13]

Protocol 2: Experimental Design and Reporting
The protocol for an experiment should be written with enough detail that another researcher

could replicate it precisely.[16][17] Modern computer vision research standards demand that all

assertions be supported by rigorous experimental evidence.[1]

2.1. Objective:

Clearly define the hypothesis being tested. For example: "To validate that our proposed

attention mechanism improves object detection accuracy on cluttered scenes compared to

the baseline model."

2.2. Materials:

Datasets: Specify all datasets used (e.g., COCO, ImageNet, PASCAL VOC).[4] Mention the

specific splits (training, validation, testing) used for the experiments.

Software: List key software libraries and frameworks (e.g., PyTorch, TensorFlow) with version

numbers.

Hardware: Describe the computational hardware used (e.g., "NVIDIA A100 GPUs"), as this

can impact training times and reproducibility.

2.3. Experimental Setup:

Baselines: Clearly define the baseline models or methods against which your approach is

compared. A strong baseline is essential for demonstrating improvement.[2]

Implementation Details: Provide all hyperparameters and settings required for replication.

This includes learning rate, batch size, optimization algorithm, and data augmentation

techniques.
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Evaluation Metrics: State the metrics used to evaluate performance (e.g., mean Average

Precision (mAP), F1-score, accuracy).[4][18] The choice of metrics should be appropriate for

the task.

2.4. Procedure:

Data Preprocessing: Detail any steps taken to prepare the data before training, such as

resizing, normalization, or augmentation.

Training Protocol: Describe the training process, including the number of epochs, learning

rate schedule, and any fine-tuning strategies.

Evaluation Protocol: Explain exactly how the trained model is evaluated on the test set to

produce the final results.

Ablation Studies: Systematically remove or alter components of your proposed method to

demonstrate their individual contribution to the overall performance.[4] This is a critical step

to justify your design choices.[2]

2.5. Data Analysis and Presentation:

Present quantitative results in clearly structured tables, comparing your method against

baselines and state-of-the-art alternatives.[1]

Use figures to visualize architectures, training curves, or qualitative results (e.g., output

images or videos).[4]

Ensure all figures and tables have self-contained, descriptive captions.[1][14]

Application Note 2: Common Reasons for Rejection
Understanding why papers are rejected can help authors avoid common pitfalls. Rejections can

stem from technical flaws, poor presentation, or a perceived lack of impact.[6][19]

Data Presentation: Summary of Common Rejection Pitfalls
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Category
Reason for
Rejection

How to Avoid Source(s)

Contribution & Novelty

The contribution is not

significant enough or

the work is

incremental.

Clearly articulate what

is new and why it is

important in the

introduction. Focus on

a novel problem or a

substantially better

solution.

[19][20]

Weak research motive

or unclear hypothesis.

The introduction

should clearly state

the problem and the

specific question the

research aims to

answer.

[6][20]

Methodology &

Experiments

The methodology is

not described in

enough detail for

reproducibility.

Provide a thorough

and precise

description of your

method, including all

implementation details

and hyperparameters.

[6]

Incomplete or weak

experimental

validation (e.g., no

ablation studies, weak

baselines, small

datasets).

Conduct

comprehensive

experiments, including

ablation studies,

comparisons to

multiple strong

baselines, and

evaluation on

standard benchmark

datasets.

[2][4][6]

Inappropriate

statistical analysis or

lack of statistics.

Use appropriate

statistical tests to

validate your results

and report confidence

[6][20]
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intervals or

significance levels

where applicable.

Clarity & Presentation

The paper is poorly

written, difficult to

understand, or has

poor language quality.

Write clearly and

concisely. Have

colleagues, especially

those outside your

immediate project,

read the paper to

check for clarity.

[2][6][20]

The data is poorly

presented; figures and

tables are confusing.

Design tables and

figures to be easily

interpretable. Use

captions to explain

what the reader

should take away from

the visualization.

[2][6][20]

Compliance

The paper is out of

scope for the

conference or violates

formatting/anonymity

rules.

Carefully read the

conference's call for

papers and author

guidelines before and

during the writing

process.

[8][20][21]

Mandatory Visualizations
Diagrams are essential for illustrating complex workflows and logical relationships, making the

paper easier to understand.[4]
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Caption: The lifecycle of a BMVC paper from idea conception to publication.
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Caption: A robust workflow for designing and executing experiments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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